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NI-42: Compound Profile & Key Data

NI-42 is a potent and selective chemical probe identified as a biased bromodomain inhibitor, with highest

affinity for the BRPF1 protein [1].

Quantitative Biochemical Profiling of NI-42 [1]

Protein Target IC₅₀ (nM) Kd (nM)

BRPF1 7.9 40

BRPF2 48 210

BRPF3 260 940

BRD7 82 Not Provided

BRD9 310 1130

BRD4 (BD1) 4500 Not Provided

Solubility & Storage Guidelines [1]
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Parameter Condition / Value

Molecular Formula C₁₈H₁₅N₃O₃S

Molecular Weight 353.40 g/mol

CAS Number 1884640-99-6

Appearance Off-white to pale purple solid powder

Solubility in DMSO ~100 mg/mL (~283 mM)

Recommended Stock Concentration 10 mM in DMSO

Powder Storage -20°C (3 years); 4°C (2 years)

Solution Storage (DMSO stock) -80°C (6 months); -20°C (1 month)

Proposed Experimental Design & Workflow

The following diagram outlines a general workflow for a cellular assay to investigate NI-42's effect on

BRPF1-dependent processes. The exact readouts (e.g., specific gene expression, cell proliferation) will

depend on your specific research question.
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Cellular Assay Workflow for NI-42 BRPF1 Inhibition
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Dilution and Dosing Strategy
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Stock Solution: Prepare a 10 mM stock solution by dissolving NI-42 in high-quality, sterile DMSO [1].

Intermediate Dilution: Create a 100 µM intermediate dilution in DMSO from the 10 mM stock.
Working Concentration in Media: Add the intermediate dilution to your cell culture medium. A final

DMSO concentration of 0.1% is recommended for most cell lines. This will yield a suggested
starting concentration of approximately 1 µM for cellular assays.

Dose-Response: It is crucial to perform a dose-response curve. A suggested range is 0.01 µM to 10
µM, which brackets the biochemical IC₅₀ values for the primary targets (BRPF1/2/3) and accounts for

potential reduced cellular permeability.

Key Assay Considerations

NF-κB Pathway: Given the role of bromodomain proteins in transcriptional regulation, you may

investigate NF-κB activity. Assays can measure cytosolic activation steps (e.g., IκBα degradation) or
nuclear events (e.g., p65 nuclear translocation, NF-κB DNA binding, or target gene expression) [2].

The diagram below illustrates this pathway.
Cell Proliferation: To assess phenotypic effects, consider cell proliferation assays. Common

methods include DNA synthesis assays (e.g., BrdU incorporation), metabolic activity assays (e.g.,
MTT, XTT), or assays detecting proliferation markers (e.g., Ki-67) [3] [4]. Each method has different

throughput, sensitivity, and compatibility with live-cell analysis.
Controls: Always include a vehicle control (e.g., 0.1% DMSO) and, if available, a positive control

inhibitor.

NF-κB Signaling Pathway Context

The following diagram provides context on the NF-κB pathway, a potential downstream system affected by

bromodomain inhibition. Monitoring its activation state can be a relevant part of your cellular assay [2].
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Simplified Canonical NF-κB Signaling Pathway
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Critical Experimental Notes

Determining Working Concentration: The suggested 1 µM starting point is an estimate. The true
effective cellular concentration (EC₅₀) can differ from the biochemical IC₅₀ due to cell permeability,

efflux, and metabolism. A full dose-response experiment is essential [1].
Solvent Caution: Adhere to the recommended solvent formulations for in vivo studies provided by

the manufacturer to maintain compound solubility and stability [1]. For cellular assays, ensure the
final DMSO concentration is non-toxic to your cells.

Cellular Context Matters: The functional outcome of BRPF1 inhibition is highly dependent on cell
type. The activation states of pathways like NF-κB can vary significantly between cell lines and even

between individual cells in a population, which should be considered when interpreting results [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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